molecular formula C13H9Cl2NO3 B8728662 Methyl 2-chloro-6-(4-chlorophenoxy)nicotinate

Methyl 2-chloro-6-(4-chlorophenoxy)nicotinate

Cat. No.: B8728662
M. Wt: 298.12 g/mol
InChI Key: NBTXDZFJDSJDMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-chloro-6-(4-chlorophenoxy)nicotinate is a useful research compound. Its molecular formula is C13H9Cl2NO3 and its molecular weight is 298.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H9Cl2NO3

Molecular Weight

298.12 g/mol

IUPAC Name

methyl 2-chloro-6-(4-chlorophenoxy)pyridine-3-carboxylate

InChI

InChI=1S/C13H9Cl2NO3/c1-18-13(17)10-6-7-11(16-12(10)15)19-9-4-2-8(14)3-5-9/h2-7H,1H3

InChI Key

NBTXDZFJDSJDMZ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(N=C(C=C1)OC2=CC=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of the product from Step 1 (54 g, 0.26 mol), p-chlorophenol (31.7 g, 0.25 mol) and cesium carbonate (101.4 g, 0.31 mol) in anhydrous DMF (1.0 L) was stirred at 25° C. for about 2 h or until less than 5% of the starting material remained. The reaction mixture was then poured into water (2.5 L) and extracted with ethyl acetate (2×800 mL). The organic layer was washed with water (2×300 mL) and dried over magnesium sulfate. The crude product was purified by chromatography on silica gel eluting with 7:1 hexane:ethyl acetate to afford the title product.
Quantity
54 g
Type
reactant
Reaction Step One
Quantity
31.7 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
101.4 g
Type
reactant
Reaction Step One
Name
Quantity
1 L
Type
solvent
Reaction Step One
[Compound]
Name
starting material
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
2.5 L
Type
reactant
Reaction Step Three

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